Ethyl (3-fluoro-2-pyridyl)acetate
Cat. No. B8708832
M. Wt: 183.18 g/mol
InChI Key: WIAZRRXJOHSFTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598176B2
Procedure details
5.10 g of diethyl (3-fluoro-2-pyridyl)malonate and 25 ml of dimethyl sulfoxide were mixed. To the mixture was added 1.29 g of sodium chloride and 0.72 g of water. The mixture was stirred for about 40 minutes at an inner temperature of 145 to 152° C. The reaction mixture was allowed to cool to room temperature, then, to the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed with saturated brine twice, and dried over anhydrous magnesium sulfate, then, concentrated under reduced pressure, to obtain 2.99 g of ethyl (3-fluoro-2-pyridyl)acetate.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:3]([CH:8](C(OCC)=O)[C:9]([O:11][CH2:12][CH3:13])=[O:10])=[N:4][CH:5]=[CH:6][CH:7]=1.CS(C)=O.[Cl-].[Na+]>O>[F:1][C:2]1[C:3]([CH2:8][C:9]([O:11][CH2:12][CH3:13])=[O:10])=[N:4][CH:5]=[CH:6][CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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5.1 g
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Type
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reactant
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Smiles
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FC=1C(=NC=CC1)C(C(=O)OCC)C(=O)OCC
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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1.29 g
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Type
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reactant
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Smiles
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[Cl-].[Na+]
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Name
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Quantity
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0.72 g
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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148.5 (± 3.5) °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for about 40 minutes at an inner temperature of 145 to 152° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine twice
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
40 min |
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Name
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|
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Type
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product
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Smiles
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FC=1C(=NC=CC1)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.99 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
